Cas no 95558-32-0 (1-benzyl-4-(4-methylbenzenesulfonyl)piperazine)

1-Benzyl-4-(4-methylbenzenesulfonyl)piperazine is a synthetic organic compound featuring a piperazine core substituted with a benzyl group and a 4-methylbenzenesulfonyl moiety. This structure imparts versatility in chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The benzenesulfonyl group enhances stability and modulates electronic properties, while the benzyl substituent offers flexibility for further functionalization. Its well-defined molecular architecture ensures consistency in reactions, particularly in the development of biologically active compounds. The compound is typically utilized in research settings for the preparation of derivatives with potential therapeutic applications. High purity and precise structural characteristics make it suitable for controlled synthetic pathways.

1-benzyl-4-(4-methylbenzenesulfonyl)piperazine structure

95558-32-0 structure

Product Name:1-benzyl-4-(4-methylbenzenesulfonyl)piperazine

CAS No:95558-32-0

MF:C₁₈H₂₂N₂O₂S

MW:330.444483280182

CID:3067506

PubChem ID:703908

Update Time:2025-06-07

1-benzyl-4-(4-methylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-benzyl-4-[(4-methylphenyl)sulfonyl]piperazine
- Oprea1_684897
- STK147236
- AG-205/37007193
- Z45509580
- AKOS000541390
- MLS001182148
- 1-benzyl-4-tosylpiperazine
- HMS2870M22
- Oprea1_498990
- CHEMBL256796
- 1-benzyl-4-(4-methylphenyl)sulfonylpiperazine
- HMS561G11
- SR-01000516175-1
- UPCMLD0ENAT5941579:001
- SR-01000516175
- CCG-54816
- DTXSID701332409
- Maybridge1_007007
- SMR000567926
- SCHEMBL19991949
- SR-01000516175-2
- F0777-0866
- 95558-32-0
- 1-benzyl-4-(4-methylbenzenesulfonyl)piperazine
- Inchi： 1S/C18H22N2O2S/c1-16-7-9-18(10-8-16)23(21,22)20-13-11-19(12-14-20)15-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3
- InChI Key： AVLMRGRKHPZMGH-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

Exact Mass: 330.14019912Da
Monoisotopic Mass: 330.14019912Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 49Å²

1-benzyl-4-(4-methylbenzenesulfonyl)piperazine Pricemore >>

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Life Chemicals	F0777-0866-2μmol	1-benzyl-4-(4-methylbenzenesulfonyl)piperazine	95558-32-0	90%+	2μmol	$57.0	2023-07-28
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